Cas no 25364-98-1 (1,1,2-Trifluoro-2-chloroethyl 2,2,2-Trifluoroethyl Ether)

• Product Name: 1,1,2-Trifluoro-2-chloroethyl 2,2,2-Trifluoroethyl Ether
• CAS No: 25364-98-1
• MF: C₄H₃ClF₆O
• MW: 216.509441614151
• MDL: MFCD00236120
• CID: 241764
• Update Time: 2025-05-23

1,1,2-Trifluoro-2-chloroethyl 2,2,2-Trifluoroethyl Ether Chemical and Physical Properties

Names and Identifiers

• Ethane,2-chloro-1,1,2-trifluoro-1-(2,2,2-trifluoroethoxy)-
• 2-Chloro-1,1,2-trifluoro-1-(2,2,2-trifluoroethoxy)ethane
• 1,1,2-Trifluoro-2-chloroethyl 2,2,2-Trifluoroethyl Ether

• MDL： MFCD00236120
• Inchi： 1S/C4H3ClF6O/c5-2(6)4(10,11)12-1-3(7,8)9/h2H,1H2
• InChI Key： SNVWPWRMMAPUJZ-UHFFFAOYSA-N
• SMILES： ClC(C(OCC(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 215.97769
• Monoisotopic Mass: 215.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.532
• Boiling Point: 82°C
• Flash Point: 12.2°C
• Refractive Index: 1.307
• PSA: 9.23

1,1,2-Trifluoro-2-chloroethyl 2,2,2-Trifluoroethyl Ether Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on 1,1,2-Trifluoro-2-chloroethyl 2,2,2-Trifluoroethyl Ether

1,1,2-Trifluoro-2-chloroethyl 2,2,2-Trifluoroethyl Ether: A Comprehensive Overview

The compound with CAS No. 25364-98-1, commonly referred to as 1,1,2-Trifluoro-2-chloroethyl 2,2,2-Trifluoroethyl Ether, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields of science and technology. In this article, we will delve into the structural characteristics, chemical properties, and the latest research findings related to this compound.

1,1,2-Trifluoro-2-chloroethyl 2,2,2-Trifluoroethyl Ether is an ether derivative characterized by its complex fluorinated structure. The molecule consists of a central oxygen atom connected to two distinct alkyl groups: one being a 1,1,2-trifluoro-2-chloroethyl group and the other a 2,2,2-trifluoroethyl group. The presence of multiple fluorine atoms in the structure imparts unique electronic and steric properties to the molecule. Fluorine's high electronegativity significantly influences the compound's reactivity and stability.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry. The Trifluoromethoxy group present in this ether has been shown to enhance the stability of organic molecules under harsh conditions. This makes 1,1,2-Trifluoro-2-chloroethyl 2,2,2-Trifluoroethyl Ether a promising candidate for applications in high-performance materials and advanced chemical processes. Researchers have also explored its potential as a precursor for synthesizing other fluorinated compounds with specialized functionalities.

The synthesis of 1,1,2-Trifluoro-chloroethyl trifluoromethoxyether involves a multi-step process that requires precise control over reaction conditions. The use of highly fluorinated starting materials ensures the formation of the desired product with high purity. Recent advancements in fluorination techniques have made it possible to achieve higher yields and better control over the stereochemistry of the product.

In terms of chemical reactivity, Trifluoromethoxy ethers are known for their resistance to nucleophilic substitution reactions due to the strong electron-withdrawing effect of the trifluoromethoxy group. This property makes them ideal for use in environments where chemical stability is critical. Additionally, the presence of chlorine in the molecule introduces some degree of electrophilic character, which can be exploited in certain types of reactions.

Recent research has also focused on the environmental impact of fluorinated compounds like Trifluoromethoxy ethers. Studies suggest that while these compounds are highly stable under normal conditions, they can undergo degradation under specific environmental conditions such as UV light or high temperatures. Understanding these degradation pathways is crucial for assessing their long-term environmental impact and ensuring their safe use in industrial applications.

The versatility of Trifluoromethoxy ethers extends to their use in drug discovery and development. The fluorinated groups can modulate pharmacokinetic properties such as absorption and metabolism. Recent studies have explored their potential as intermediates in the synthesis of bioactive compounds with improved pharmacological profiles.

In conclusion,Trifluoromethoxy ethers like CAS No. Trifluchloro-related compounds represent a fascinating area of research with wide-ranging applications across multiple disciplines. As our understanding of these compounds continues to grow thanks to cutting-edge research efforts worldwide,the potential for new breakthroughs remains immense.